2,4,6,9,12-Pentaoxahexadecan-1-ol

• CAS No.: 100208-36-4
• Molecular Formula: C11H24O6
• Molecular Weight: 252.3 g/mol
• IUPAC Name: 2-(2-butoxyethoxy)ethoxymethoxymethoxymethanol
• InChI: InChI=1S/C11H24O6/c1-2-3-4-13-5-6-14-7-8-15-10-17-11-16-9-12/h12H,2-11H2,1H3
• InChI Key: GFOGXEVYGYEXEE-UHFFFAOYSA-N
• SMILES: CCCCOCCOCCOCOCOCO
• Synonyms: 2,4,6,9,12-pentaoxahexadecan-1-ol

Description

2,4,6,9,12-Pentaoxahexadecan-1-ol (CAS: 100208-36-4) is a polyether alcohol with the molecular formula C₁₁H₂₄O₆ and a molecular weight of 252.31 g/mol . Its structure consists of a 16-carbon chain with five ether oxygen atoms at positions 2, 4, 6, 9, and 12, terminating in a hydroxyl group at position 1. This compound belongs to the oligoethylene glycol (OEG) family, which is characterized by repeating ethylene oxide units.

Comparison with Similar Compounds

Molecular Structure and Isomerism

The compound is compared to three key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Oxygen Positions	CAS Number	Key Structural Differences
2,4,6,9,12-Pentaoxahexadecan-1-ol	C₁₁H₂₄O₆	252.31	2,4,6,9,12	100208-36-4	Terminal -OH at position 1
2,5,8,11,14-Pentaoxahexadecan-16-ol	C₁₁H₂₄O₆	252.30	2,5,8,11,14	23778-52-1	Terminal -OH at position 16; positional isomer
3,6,9,12-Tetraoxahexadecan-1-ol	C₁₂H₂₆O₅	250.33	3,6,9,12	1559-34-8	Shorter ether chain (4 oxygens)
3,6,9,12,15-Pentaoxahexacosan-1-ol	C₂₁H₄₄O₆	392.57	3,6,9,12,15	92691-26-4	Extended carbon chain (26 carbons)

Key Observations :

• Positional Isomerism : The compound and 2,5,8,11,14-Pentaoxahexadecan-16-ol share the same molecular formula but differ in oxygen placement and hydroxyl group position. This affects solubility and reactivity. For example, the terminal -OH at position 16 in the latter enhances its utility as a surfactant .
• Chain Length: The hexacosan-1-ol derivative (C₂₁H₄₄O₆) has a longer carbon backbone, increasing its hydrophobicity and making it suitable for lipid nanoparticle formulations .

Physical and Chemical Properties

• Boiling Points :
  • 2,5,8,11,14-Pentaoxahexadecan-16-ol: 110°C at 0.01 Torr .
  • 3,6,9,12-Tetraoxahexadecan-1-ol: Higher boiling point due to reduced oxygen density (data inferred from similar tetraethylene glycol derivatives) .
• Density :
  • 2,5,8,11,14-Pentaoxahexadecan-16-ol: 1.08 g/cm³ .
• Solubility :
  • Shorter ether chains (e.g., tetraoxa derivatives) exhibit higher water solubility, while longer chains (e.g., hexacosan-1-ol) are more lipophilic .